Cas no 1806971-59-4 (Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate
• CAS No: 1806971-59-4
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4887405
• Update Time: 2025-06-14

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)5-6-4-7(10(12)13)9(16)11(14-6)17-2/h4,10,16H,3,5H2,1-2H3
• InChI Key： GRZRWXQRJUQAQJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(C=1)CC(=O)OCC)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate (CAS No. 1806971-59-4)

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate (CAS No. 1806971-59-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and hydroxy functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, given its structural versatility and ability to participate in diverse chemical reactions.

The growing demand for fluorinated pyridine derivatives in drug discovery has placed compounds like Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate at the forefront of modern chemistry. Fluorination is a key strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound's difluoromethyl group is especially valuable, as it can mimic other functional groups while offering improved pharmacokinetic properties. Recent studies have explored its potential in developing novel antimicrobial agents and enzyme inhibitors, aligning with the global focus on combating antibiotic resistance.

In agrochemical applications, Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate has shown promise as a precursor for crop protection agents. Its structural features enable the design of molecules that target specific pests or pathogens while minimizing environmental impact. With increasing emphasis on sustainable agriculture, researchers are investigating how this compound can contribute to the development of eco-friendly pesticides and herbicides. The methoxy and hydroxy groups in its structure provide sites for further modification, allowing for fine-tuning of biological activity.

Synthetic routes to Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate typically involve multi-step processes, including halogenation, etherification, and esterification reactions. Optimizing these procedures for higher yields and lower costs is a current research focus, particularly in light of the pharmaceutical industry's drive toward green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its purity, which is critical for downstream applications.

The commercial availability of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate (CAS No. 1806971-59-4) has expanded in recent years, driven by its utility in both academic and industrial settings. Suppliers often highlight its use in high-throughput screening and combinatorial chemistry, where diverse compound libraries are needed for drug discovery campaigns. Storage recommendations typically emphasize protection from moisture and light to maintain stability, as the hydroxy and ester functionalities may be susceptible to degradation under harsh conditions.

Future research directions for Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate may explore its incorporation into metal-organic frameworks (MOFs) or other advanced materials. Its ability to coordinate with metal ions through the pyridine nitrogen and hydroxy group could open new avenues in catalysis or sensing applications. Additionally, computational studies using molecular docking and QSAR modeling could further elucidate its interactions with biological targets, accelerating the design of next-generation therapeutics.

In summary, Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-6-acetate represents a versatile building block with broad potential in life sciences. Its unique combination of fluorine substituents, heterocyclic core, and ester functionality makes it a valuable tool for researchers addressing challenges in healthcare, agriculture, and materials science. As synthetic methodologies advance and applications diversify, this compound is poised to remain a key player in innovation-driven industries.